5-{1-[(3,4-Diethoxyphenyl)acetyl]pyrrolidin-2-yl}-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 2-(3,4-diethoxyphenyl)-1-[2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C26H31N3O6/c1-5-33-21-11-9-17(14-23(21)34-6-2)15-24(30)29-13-7-8-19(29)26-27-25(28-35-26)18-10-12-20(31-3)22(16-18)32-4/h9-12,14,16,19H,5-8,13,15H2,1-4H3
• InChI Key: YPMHJTKIQDQKEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC(=O)N2CCCC2C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC)OCC
• Molecular Formula: C26H31N3O6
• Molecular Weight: 481.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including a pyrrolidine ring, an oxadiazole ring, and methoxyphenyl groups.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through condensation reactions or functionalization of preformed rings.

Molecular Structure Analysis

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also contains an oxadiazole ring, which is a five-membered ring with two nitrogen atoms and one oxygen atom. The 3,4-dimethoxyphenyl and 3,4-diethoxyphenyl groups are aromatic rings with methoxy and ethoxy substituents, respectively.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrrolidine and oxadiazole rings, as well as the ether groups in the methoxyphenyl and ethoxyphenyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar ether groups and the heterocyclic rings could impact properties such as solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Pyrrolidine derivatives are often used in drug discovery due to their ability to efficiently explore the pharmacophore space.

Future Directions

Future research could explore the potential applications of this compound in various fields such as medicinal chemistry, materials science, or chemical synthesis. The unique combination of functional groups in this compound could make it useful for a variety of purposes.